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Compound of Interest

Compound Name: 5-Bromovaleryl chloride

Cat. No.: B1268051 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Bromovaleryl Chloride

Introduction

5-Bromovaleryl chloride (CAS No: 4509-90-4), also known as 5-bromopentanoyl chloride, is

a highly versatile bifunctional reagent crucial in organic synthesis.[1][2] Its structure, featuring

both a reactive acyl chloride and a terminal alkyl bromide, makes it an invaluable intermediate

in the pharmaceutical, agrochemical, and fine chemical industries.[1][3] It is frequently utilized

in acylation reactions to introduce the 5-bromovaleryl group into various molecular scaffolds, a

key step in the synthesis of many active pharmaceutical ingredients (APIs) and complex

molecules.[2][4][5]

Despite its utility, 5-Bromovaleryl chloride is a hazardous substance. It is corrosive, moisture-

sensitive, and a lachrymator, causing severe burns upon contact with skin, eyes, and the

respiratory tract.[6][7][8] Its reaction with water is exothermic and releases corrosive hydrogen

chloride gas.[1] Therefore, a comprehensive understanding of its properties and strict

adherence to safety protocols are imperative for researchers, scientists, and drug development

professionals. This guide provides detailed technical information on its properties, hazards,

handling procedures, and emergency responses.

Chemical and Physical Properties
5-Bromovaleryl chloride is a colorless to pale yellow liquid that is soluble in most common

organic solvents but reacts with water.[1][9] Its key physical and chemical properties are
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summarized below.

Property Value Citations

CAS Number 4509-90-4 [1][2][5][9]

Molecular Formula C₅H₈BrClO [1][2][9][10]

Molecular Weight 199.47 g/mol [1][3][9]

Appearance
Clear, colorless to slightly

yellow liquid
[1][9][11][12]

Boiling Point
116-118 °C at 33 mmHg 214.1

°C at 760 mmHg
[5][9] [1][3][11]

Density 1.49 g/mL at 25 °C [5][9]

Refractive Index n20/D 1.492 [5][11]

Flash Point 107 °C (224.6 °F) - closed cup [6][9][11]

Solubility

Reacts with water; Soluble in

dichloromethane, toluene,

chloroform

[1][11]

Sensitivity
Moisture Sensitive,

Lachrymator
[6][7][11][13]

Hazard Identification and Toxicology
The primary danger associated with 5-Bromovaleryl chloride is its corrosive nature. It can

cause severe chemical burns to all tissues upon contact and may cause respiratory irritation.[7]

[14]
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Hazard Information Details Citations

GHS Pictograms Corrosion, Exclamation Mark [7][11]

Signal Word Danger [7]

Hazard Statements

H314: Causes severe skin

burns and eye damage H335:

May cause respiratory irritation

H290: May be corrosive to

metals

[7][14] [7][14] [12]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay P280: Wear protective

gloves/protective clothing/eye

protection/face protection

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing P310:

Immediately call a POISON

CENTER or doctor/physician

P405: Store locked up

[8][14] [8][14] [14] [8] [8][14] [8]

[8] [6][14]

Toxicology No acute toxicity information is

available for this product;

[6]
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however, it is a corrosive

material. Ingestion can cause

severe swelling, damage to

delicate tissue, and danger of

perforation. The toxicological

properties have not been fully

investigated.

Handling and Storage Procedures
Proper handling and storage are critical to ensure safety when working with 5-Bromovaleryl
chloride.

Engineering Controls:

Work must be conducted in a properly functioning chemical fume hood.[1]

Ensure adequate ventilation, especially in confined areas.[6][8]

Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[6][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[6][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable cartridge

(e.g., type ABEK, EN14387).[6]

Safe Handling Practices:
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Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

[1]

Avoid all contact with skin, eyes, and clothing.[8]

Do not breathe mists or vapors.[6][8]

Wash hands and any exposed skin thoroughly after handling.[6]

Keep containers tightly closed when not in use.[6][8]

Storage Requirements:

Store in a tightly sealed container under an inert gas.[1][13]

Keep in a dry, cool, and well-ventilated place designated as a corrosives area.[6][8][13]

Store away from incompatible materials such as water, strong bases, and oxidizing agents.

[1][6]

Containers should be stored locked up.[6][14]

Reactivity and Incompatibilities
5-Bromovaleryl chloride is a reactive compound due to its two functional groups. The acyl

chloride is highly electrophilic and reacts readily with nucleophiles.[1]

Reactivity with Water: It reacts exothermically with water and moisture to form 5-

bromovaleric acid and corrosive hydrogen chloride (HCl) gas.[1] This is a primary safety

concern.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,

and amines.[1][6]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce

carbon monoxide (CO), carbon dioxide (CO₂), hydrogen halides, and hydrogen chloride gas.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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